![molecular formula C19H22N2O5S B3449390 N-benzyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide](/img/structure/B3449390.png)
N-benzyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide
Overview
Description
N-benzyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide, also known as BMS-986001, is a novel sulfonamide compound that has shown promising results in scientific research applications. This compound is synthesized using a specific method and has been found to have a unique mechanism of action, which has led to its investigation for potential use in various biochemical and physiological experiments.
Mechanism of Action
N-benzyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide inhibits sEH, which leads to an increase in the levels of epoxyeicosatrienoic acids (EETs) in the body. EETs are known to have various beneficial effects, including anti-inflammatory, vasodilatory, and cardioprotective effects. By inhibiting sEH and increasing the levels of EETs, this compound has the potential to be used in the treatment of various diseases, including hypertension, inflammation, and cardiovascular diseases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to lower blood pressure in animal models of hypertension, reduce inflammation in models of inflammatory diseases, and improve cardiac function in models of heart failure. These effects are believed to be due to the inhibition of sEH and the resulting increase in EET levels.
Advantages and Limitations for Lab Experiments
N-benzyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has several advantages for use in lab experiments. It is a highly specific inhibitor of sEH, which makes it useful for studying the role of this enzyme in various biological processes. Additionally, it has been found to have low toxicity and good pharmacokinetic properties, which make it suitable for use in animal models and potentially in humans.
However, there are also some limitations to the use of this compound in lab experiments. It is a relatively new compound, and its long-term effects and potential side effects are not yet fully understood. Additionally, it is a synthetic compound, which may limit its use in certain types of experiments.
Future Directions
There are several potential future directions for the study of N-benzyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide. One area of research is the potential use of this compound in the treatment of hypertension and other cardiovascular diseases. Additionally, this compound may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma.
Another area of research is the development of new sEH inhibitors based on the structure of this compound. By modifying the structure of this compound, it may be possible to develop more potent and selective inhibitors of sEH, which could have even greater potential for use in various scientific research applications.
In conclusion, this compound is a novel sulfonamide compound that has shown promising results in scientific research applications. Its unique mechanism of action, biochemical and physiological effects, and potential future directions make it an important compound for further study.
Scientific Research Applications
N-benzyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been extensively studied for its potential use in scientific research. It has been found to have a unique mechanism of action, which involves the inhibition of a specific enzyme called soluble epoxide hydrolase (sEH). This enzyme is involved in the metabolism of fatty acids, and its inhibition has been shown to have various biochemical and physiological effects.
properties
IUPAC Name |
N-benzyl-4-(2-morpholin-4-yl-2-oxoethoxy)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c22-19(21-10-12-25-13-11-21)15-26-17-6-8-18(9-7-17)27(23,24)20-14-16-4-2-1-3-5-16/h1-9,20H,10-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMBYFYSAEBYATL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)COC2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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